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Abstract
This application note details a robust and sensitive Ultra-Performance Liquid Chromatography-

Tandem Mass Spectrometry (UPLC-MS/MS) method for the quantification of dexketoprofen
trometamol in human plasma. The protocol employs a straightforward liquid-liquid extraction

(LLE) procedure for sample preparation, offering high recovery and minimal matrix effects.[1][2]

The method is validated according to regulatory guidelines, demonstrating excellent linearity,

accuracy, precision, and stability over a clinically relevant concentration range.[1][2][3] With a

total analysis time of 3.5 minutes, this method is well-suited for high-throughput bioanalysis in

pharmacokinetic and bioequivalence studies.[1][2][4]

Introduction
Dexketoprofen trometamol is the water-soluble salt of the S-(+)-enantiomer of ketoprofen, a

non-steroidal anti-inflammatory drug (NSAID). It exhibits potent analgesic and anti-

inflammatory properties by inhibiting prostaglandin synthesis. Accurate quantification of

dexketoprofen in biological matrices, particularly human plasma, is crucial for evaluating its

pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME).

This document provides a detailed, validated UPLC-MS/MS protocol for this purpose.
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Materials and Reagents
Dexketoprofen Trometamol reference standard (≥99% purity)

Ibuprofen (Internal Standard, IS) (≥99% purity)[1][4]

HPLC-grade acetonitrile, methanol, and ethyl acetate

Formic acid (LC-MS grade)

0.6 M Sulfuric Acid (H₂SO₄)

Ultrapure water

Drug-free human plasma (K₂EDTA as anticoagulant)

Instrumentation and Conditions
A UPLC system coupled with a triple quadrupole mass spectrometer is utilized. The specific

parameters are summarized in Table 1.

Table 1: UPLC and Mass Spectrometer Conditions
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Parameter Setting

UPLC System Waters Acquity UPLC or equivalent

Column
C18 reverse-phase column (e.g., 100 mm x 2.1

mm, 1.7 µm)

Mobile Phase
Acetonitrile : 0.1% Formic Acid in Water (80:20,

v/v)[4]

Flow Rate 0.30 mL/min[4][5]

Injection Volume 2 - 5 µL[4]

Column Temperature 40°C[4]

Autosampler Temp. 4°C

Total Run Time 3.5 minutes[1][2][4]

Mass Spectrometer
Triple Quadrupole with Electrospray Ionization

(ESI)

Ionization Mode Negative Ion Mode[6]

MRM Transition (Dexketoprofen) m/z 255.2 → 105.2[1] or m/z 255.1 → 209.2[7]

| MRM Transition (Ibuprofen IS) | m/z 205.0 → 161.0 |

Preparation of Standards and Quality Control Samples
Stock Solutions: Prepare primary stock solutions of dexketoprofen (e.g., 5 mg/mL) and

ibuprofen (IS) in methanol.[3] Store at -20°C.

Working Solutions: Prepare serial dilutions of the dexketoprofen stock solution with methanol

to create working solutions for calibration standards and quality control (QC) samples.[3]

Calibration Standards (CS): Spike blank human plasma with the appropriate working

solutions to achieve a concentration range of 0.01 µg/mL to 8.50 µg/mL.[1][2][4]

Quality Control (QC) Samples: Prepare QC samples in blank plasma at four concentration

levels:
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Lower Limit of Quantification (LLOQ): 0.01 µg/mL[1][2][6]

Low QC (LQC): 0.03 µg/mL[4]

Medium QC (MQC): 0.75 µg/mL[4]

High QC (HQC): 7.50 µg/mL[4]

Detailed Methodology: Plasma Sample Preparation
The recommended method for sample cleanup is Liquid-Liquid Extraction (LLE), which

provides a clean extract with high analyte recovery.[1][2] Alternative methods include protein

precipitation (PPT) with methanol or solid-phase extraction (SPE).[6][7]

Protocol for Liquid-Liquid Extraction (LLE)
Pipette 100 µL of plasma sample (unknown, CS, or QC) into a clean microcentrifuge tube.

Add 15 µL of the ibuprofen internal standard (IS) working solution.

Add 100 µL of 0.6 M H₂SO₄ to acidify the sample.[1] Vortex for 10 seconds.

Add 800 µL of ethyl acetate as the extraction solvent.[1][4]

Vortex vigorously for 2 minutes to ensure thorough mixing.

Centrifuge at 10,000 rpm for 10 minutes to separate the aqueous and organic layers.

Carefully transfer 500 µL of the upper organic layer (ethyl acetate) to a new tube.[1]

Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the dried residue in 100 µL of the mobile phase.

Vortex for 30 seconds and transfer the solution to an autosampler vial for UPLC-MS/MS

injection.
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Caption: Experimental workflow for dexketoprofen extraction and analysis.
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Method Validation Summary
The analytical method was validated according to the EMA and ICH guidelines for bioanalytical

method validation.[3][5]

Method Validation

Specificity &
Selectivity

Linearity Accuracy Precision Sensitivity (LLOQ) Extraction Recovery Matrix Effect Stability

Click to download full resolution via product page

Caption: Key parameters for bioanalytical method validation.

Linearity and Sensitivity
The method demonstrated excellent linearity over the specified concentration range. The Lower

Limit of Quantification (LLOQ) was established as the lowest concentration on the calibration

curve with acceptable accuracy and precision.

Table 2: Calibration Curve and LLOQ Data

Parameter Result Citation

Linearity Range 0.01 - 8.50 µg/mL [1][2][4]

Correlation Coefficient (R²) ≥ 0.997 [1][2]

| LLOQ | 0.01 µg/mL (10 ng/mL) |[1][2][6] |
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The intra-day and inter-day accuracy and precision were evaluated using QC samples at three

levels. The results fall within the accepted limits (±15% for accuracy, ≤15% for precision).

Table 3: Summary of Accuracy and Precision

QC Level
Intra-day
Accuracy (%)

Inter-day
Accuracy (%)

Intra-day
Precision
(%RSD)

Inter-day
Precision
(%RSD)

LQC (0.03

µg/mL)
96.66 - 100.00 94.97 - 97.92 4.93 - 9.25 4.24 - 9.57

MQC (0.75

µg/mL)
96.66 - 100.00 94.97 - 97.92 4.93 - 9.25 4.24 - 9.57

HQC (7.50

µg/mL)
96.66 - 100.00 94.97 - 97.92 4.93 - 9.25 4.24 - 9.57

Data synthesized from reported ranges.[1][2][4]

Recovery and Stability
The extraction recovery of dexketoprofen from human plasma using the LLE method was

consistently high and reproducible.[1] Stability was assessed under various conditions to

ensure sample integrity from collection to analysis.

Table 4: Stability of Dexketoprofen in Human Plasma

Stability Condition Duration Result Citation

Freeze-Thaw

Stability

4 cycles (-70°C to
RT)

Stable [3]

Short-Term (Bench-

Top)

6 hours at Room

Temp.
Stable [3]

Long-Term Storage 27 days at -70°C Stable [3]

| Post-Processed (Autosampler) | 52 hours at 4°C | Stable |[3] |
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Conclusion
The UPLC-MS/MS method described provides a rapid, sensitive, and reliable approach for the

quantification of dexketoprofen trometamol in human plasma. The simple liquid-liquid

extraction protocol and short chromatographic run time make it highly suitable for routine

analysis in clinical and pharmaceutical research settings. The comprehensive validation

confirms that the method meets the stringent requirements for bioanalytical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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